![molecular formula C18H17BrF3NO2 B4068159 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B4068159.png)
2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
Overview
Description
2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide, also known as BRD-9009, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide binds to the ligand-binding domain of the REV-ERBα protein, inducing a conformational change that allows for the recruitment of co-repressors and subsequent repression of target genes. This leads to the regulation of the circadian rhythm and metabolism, resulting in the observed physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to increase mitochondrial biogenesis, glucose uptake, and fatty acid oxidation in skeletal muscle cells. It has also been found to improve insulin sensitivity and reduce inflammation in animal models. These effects suggest that this compound may have potential therapeutic applications in the treatment of metabolic disorders and muscle wasting diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide is its high selectivity for the REV-ERBα protein, which reduces the risk of off-target effects. However, one limitation is the lack of human clinical trials, which limits the understanding of its safety and efficacy in humans.
Future Directions
For 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide include conducting human clinical trials to evaluate its safety and efficacy in treating metabolic disorders and muscle wasting diseases. Additionally, further research is needed to understand the long-term effects of this compound and its potential for combination therapy with other drugs. Finally, research could investigate the potential of this compound in other areas, such as cancer therapy and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a synthetic compound with potential therapeutic applications in the treatment of metabolic disorders and muscle wasting diseases. Its mechanism of action involves the activation of the REV-ERBα protein, leading to an increase in mitochondrial biogenesis, glucose uptake, and fatty acid oxidation in skeletal muscle cells. While further research is needed to fully understand its safety and efficacy, this compound shows promise as a potential treatment option in the future.
Scientific Research Applications
2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to have potential therapeutic applications in the field of metabolic disorders and muscle wasting diseases. It has been found to activate the REV-ERBα protein, which regulates the circadian rhythm and metabolism. This activation leads to an increase in mitochondrial biogenesis, glucose uptake, and fatty acid oxidation in skeletal muscle cells. Additionally, this compound has been shown to improve insulin sensitivity and reduce inflammation in animal models.
properties
IUPAC Name |
2-(2-bromo-4-propan-2-ylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrF3NO2/c1-11(2)12-7-8-16(14(19)9-12)25-10-17(24)23-15-6-4-3-5-13(15)18(20,21)22/h3-9,11H,10H2,1-2H3,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGPBZAGRAMLMRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(F)(F)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrF3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.